Cas no 88657-40-3 (2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl-)

• Product Name: 2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl-
• CAS No: 88657-40-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 625285
• PubChem ID: 21678610
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin, 3,4-dihydro-3-methyl-
• 3-methyl-3,4-dihydro-2H-1,5-benzodioxepine
• SCHEMBL15127606
• 88657-40-3
• DTXSID60616848

• Inchi： 1S/C10H12O2/c1-8-6-11-9-4-2-3-5-10(9)12-7-8/h2-5,8H,6-7H2,1H3
• InChI Key： LSZMXZKYYCESMC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC(C)C1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers